Cas no 2171394-07-1 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2171394-07-1
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5928032
• PubChem ID: 165817799
• Update Time: 2025-05-24

5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid
• EN300-1555338
• 2171394-07-1
• 5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohex-3-ene-1-carboxylic acid

• Inchi： 1S/C25H26N2O5/c1-15(23(28)27-17-8-6-7-16(13-17)24(29)30)26-25(31)32-14-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-6,8-12,15-17,22H,7,13-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,16?,17?/m1/s1
• InChI Key： LNDUHXRRSFCVFY-KLAILNCOSA-N
• SMILES： O(C(N[C@H](C)C(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid

Research Brief on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171394-07-1)

In recent years, the compound 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171394-07-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclohex-3-ene-1-carboxylic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the design of novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of peptide-based inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the incorporation of this Fmoc-protected amino acid derivative into peptide sequences enhances their stability and binding affinity, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

Another notable advancement involves the use of 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid in the synthesis of cyclic peptides. A 2024 study published in Organic Letters detailed a novel methodology for cyclizing linear peptides using this compound as a key building block. The researchers reported improved yields and reduced side reactions compared to traditional methods, underscoring the compound's potential to streamline peptide drug development.

In addition to its synthetic utility, this compound has also been investigated for its biological activity. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further in vivo studies are required to validate these findings and explore its therapeutic potential. The compound's safety profile and pharmacokinetic properties are currently under investigation, with early results indicating favorable bioavailability and low toxicity.

Looking ahead, researchers are exploring the integration of 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid into more complex drug delivery systems. For instance, a recent patent application describes its use in the development of targeted nanocarriers for the delivery of anticancer agents. This innovative approach leverages the compound's chemical properties to enhance drug solubility and tissue specificity, potentially reducing off-target effects and improving treatment outcomes.

In conclusion, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171394-07-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery, with ongoing studies continuing to uncover new possibilities. As the field advances, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.